Cas no 63101-32-6 (4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride)

• Product Name: 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride
• CAS No: 63101-32-6
• MF: C₉H₁₂ClN₅O₂
• MW: 257.6772
• CID: 4656058
• PubChem ID: 16236104
• Update Time: 2025-06-21

4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[[[[AMINO(IMINO)METHYL]AMINO](IMINO)METHYL]AMINO]BENZOIC ACID HYDROCHLORIDE
• 4-[(Carbamimidamidomethanimidoyl)amino]benzoic Acid Hydrochloride
• 4-(3-Carbamimidoylguanidino)benzoic acid hydrochloride
• 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride

• Inchi： InChI=1S/C9H11N5O2.ClH/c10-8(11)14-9(12)13-6-3-1-5(2-4-6)7(15)16;/h1-4H,(H,15,16)(H6,10,11,12,13,14);1H
• InChI Key： WOUYATLTHNXCBZ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)NC(=N)NC(=N)N)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride

Introduction to 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride (CAS No. 63101-32-6)

4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride (CAS No. 63101-32-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Guanidine-4-carboxybenzylideneaminoguanidine hydrochloride, is a derivative of guanidine and benzoic acid, and it has garnered attention due to its unique chemical structure and potential biological activities.

The molecular formula of 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride is C₉H₁₂N₄O₂·HCl, and its molecular weight is approximately 248.67 g/mol. The compound features a benzene ring substituted with a guanidine group and an amine group, which are connected through a methylene bridge. The presence of these functional groups imparts the molecule with distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

In recent years, 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the development of drugs targeting specific biological pathways. For instance, research has shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry highlighted the ability of certain derivatives to inhibit the activity of enzymes involved in inflammatory responses, making them promising candidates for the treatment of chronic inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride has also been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. A notable study published in the Cancer Research Journal reported that a derivative of this compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

The structural flexibility and functional group diversity of 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride make it an attractive candidate for drug design and optimization. Chemists can modify the molecule by introducing various substituents to enhance its pharmacological properties, such as solubility, bioavailability, and target specificity. This versatility has led to the development of several analogs with improved therapeutic profiles.

In addition to its direct therapeutic applications, 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride is also used as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. These techniques allow researchers to rapidly synthesize and evaluate large libraries of compounds, accelerating the drug discovery process. The compound's ability to form stable complexes with metal ions further expands its utility in coordination chemistry and materials science.

The safety profile of 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, careful monitoring and further clinical trials are necessary to ensure its safety and efficacy in human subjects.

In conclusion, 4-(Carbamimidamidomethanimidoyl)aminobenzoic Acid Hydrochloride (CAS No. 63101-32-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new therapies for various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in the field.